Cas no 1403333-53-8 (Ethyl 4-[2-(methylsulfanyl)pyrimidin-4-yl]-2,4-dioxobutanoate)

Ethyl 4-[2-(methylsulfanyl)pyrimidin-4-yl]-2,4-dioxobutanoate structure
1403333-53-8 structure
Product Name:Ethyl 4-[2-(methylsulfanyl)pyrimidin-4-yl]-2,4-dioxobutanoate
CAS No:1403333-53-8
MF:C11H12N2O4S
MW:268.288981437683
CID:2108929
Update Time:2023-08-04

Ethyl 4-[2-(methylsulfanyl)pyrimidin-4-yl]-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-[2-(methylsulfanyl)pyrimidin-4-yl]-2,4-dioxobutanoate
    • Ethyl 4-[2-(methylsulfanyl)pyrimidin-4-yl]-2,4-dioxobutanoate
    • Inchi: 1S/C11H12N2O4S/c1-3-17-10(16)9(15)6-8(14)7-4-5-12-11(13-7)18-2/h4-5H,3,6H2,1-2H3
    • InChI Key: LCSLSVKEAQWPLJ-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC=CC(C(CC(C(=O)OCC)=O)=O)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 335
  • Topological Polar Surface Area: 112
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